Cas no 1637399-36-0 ((3R)-3-fluoro-3-methylpyrrolidine hydrochloride)

(3R)-3-Fluoro-3-methylpyrrolidine hydrochloride is a chiral fluorinated pyrrolidine derivative commonly employed as a versatile intermediate in pharmaceutical synthesis and medicinal chemistry. The incorporation of a fluorine atom at the 3-position enhances metabolic stability and bioavailability, making it valuable for drug development. The stereospecific (R)-configuration ensures precise control in asymmetric synthesis, while the hydrochloride salt improves solubility and handling. This compound is particularly useful in the design of bioactive molecules, including enzyme inhibitors and receptor modulators. Its rigid pyrrolidine scaffold contributes to conformational restriction, aiding in the optimization of binding affinity and selectivity. Suitable for use under inert conditions, it is supplied as a high-purity solid for research applications.

(3R)-3-fluoro-3-methylpyrrolidine hydrochloride structure

1637399-36-0 structure

Product Name:(3R)-3-fluoro-3-methylpyrrolidine hydrochloride

CAS No:1637399-36-0

MF:C₅H₁₁ClFN

MW:139.598943948746

MDL:MFCD31743167

CID:5684789

PubChem ID:117678937

Update Time:2026-03-11

(3R)-3-fluoro-3-methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- P19721
- (3R)-3-fluoro-3-methylpyrrolidine;hydrochloride
- SCHEMBL16211573
- 1637399-36-0
- MFCD31743167
- (3R)-3-Fluoro-3-methylpyrrolidine HCl
- AS-84515
- SB22212
- (3R)-3-fluoro-3-methylpyrrolidine hydrochloride
- (R)-3-fluoro-3-methylpyrrolidine hydrochloride
- MDL： MFCD31743167
- Inchi： 1S/C5H10FN.ClH/c1-5(6)2-3-7-4-5;/h7H,2-4H2,1H3;1H/t5-;/m1./s1
- InChI Key： LDRLKNIQCYFPMH-NUBCRITNSA-N
- SMILES： Cl.F[C@@]1(C)CNCC1

Computed Properties

Exact Mass: 139.0564052g/mol
Monoisotopic Mass: 139.0564052g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 74.5
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12Å²

(3R)-3-fluoro-3-methylpyrrolidine hydrochloride Pricemore >>

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abcr	AB556201-250 mg	(3R)-3-Fluoro-3-methylpyrrolidine hydrochloride; .	1637399-36-0		250MG	€734.90	2023-04-13
abcr	AB556201-500 mg	(3R)-3-Fluoro-3-methylpyrrolidine hydrochloride; .	1637399-36-0		500MG	€966.10	2023-04-13
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